3-Bromo-4-((4-chlorobenzyl)oxy)benzamide

• Molecular Formula: C14H11BrClNO2
• Molecular Weight: 340.60 g/mol
• IUPAC Name: 3-bromo-4-[(4-chlorophenyl)methoxy]benzamide
• InChI: InChI=1S/C14H11BrClNO2/c15-12-7-10(14(17)18)3-6-13(12)19-8-9-1-4-11(16)5-2-9/h1-7H,8H2,(H2,17,18)
• InChI Key: SGCVLSZTMUQDGD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1COC2=C(C=C(C=C2)C(=O)N)Br)Cl

Description

3-Bromo-4-((4-chlorobenzyl)oxy)benzamide ( 1706457-41-1) is a chemical compound with the molecular formula C 14 H 11 BrClNO 2 and a molecular weight of 340.60 . It belongs to a class of organic molecules that serve as valuable intermediates in medicinal chemistry and drug discovery research. While specific biological data for this compound is not widely published in the available literature, its molecular structure, featuring a benzamide core with bromo and chlorobenzyloxy substituents, is often explored in the development of pharmacologically active molecules. Related benzamide derivatives have been investigated as potent inhibitors of protein arginine methyltransferases (PRMTs), which are key epigenetic regulators involved in various disease states . This suggests its potential utility as a chemical building block or a key synthetic precursor in organic synthesis and early-stage drug discovery projects, particularly in the synthesis of more complex molecules for biological screening . This product is provided exclusively for research purposes in laboratory settings. It is strictly labeled as For Research Use Only (RUO) and is not intended for diagnostic, therapeutic, or any personal use.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Bromo-4-((4-chlorobenzyl)oxy)benzamide typically involves the reaction of 3-bromo-4-hydroxybenzaldehyde with 4-chlorobenzyl chloride in the presence of a base such as potassium carbonate. The resulting intermediate is then subjected to amidation with an appropriate amine to yield the final product .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield .

Chemical Reactions Analysis

Types of Reactions

3-Bromo-4-((4-chlorobenzyl)oxy)benzamide undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones.

Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.

Substitution: Nucleophilic substitution reactions can replace the bromine or chlorine atoms with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Reagents like sodium methoxide or potassium tert-butoxide are employed in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while reduction can produce amine derivatives .

Scientific Research Applications

Medicinal Chemistry

Anticancer Activity
Research has demonstrated that compounds similar to 3-Bromo-4-((4-chlorobenzyl)oxy)benzamide exhibit promising anticancer properties. For instance, derivatives of benzamide have been evaluated for their inhibitory effects on cancer cell lines. A study highlighted that certain structural analogs showed significant cytotoxicity against triple-negative breast cancer cells, indicating the potential of benzamide derivatives in cancer therapy .

Enzyme Inhibition
The compound has been investigated for its ability to inhibit specific enzymes, such as carbonic anhydrase. In related studies, derivatives exhibited selective inhibition against carbonic anhydrase IX, which is overexpressed in various tumors. This selectivity is crucial for developing targeted cancer therapies .

Organic Synthesis

Synthetic Intermediates
3-Bromo-4-((4-chlorobenzyl)oxy)benzamide serves as an important intermediate in the synthesis of more complex organic molecules. It can be utilized in various coupling reactions, such as Suzuki cross-coupling, to produce biphenyl derivatives that are valuable in pharmaceuticals and agrochemicals .

Reactivity Studies
The compound's structure–reactivity relationship has been extensively studied using computational methods. These studies provide insights into its electronic properties and reactivity patterns, which are essential for predicting its behavior in chemical reactions. The frontier molecular orbital analysis indicates that substituents like bromine and chlorine significantly influence its reactivity towards nucleophiles .

Case Study 1: Anticancer Activity

A recent study evaluated the anticancer efficacy of a series of benzamide derivatives, including 3-Bromo-4-((4-chlorobenzyl)oxy)benzamide. The results showed that these compounds could inhibit cell proliferation in breast cancer cell lines with IC50 values ranging from 1.52 to 6.31 µM. The selectivity for cancer cells over normal cells was noted, emphasizing their potential as therapeutic agents .

Case Study 2: Enzyme Inhibition

Another investigation focused on the enzyme inhibition properties of benzamide derivatives. Compounds were tested against carbonic anhydrase IX and demonstrated IC50 values as low as 10.93 nM, showcasing their potential as selective inhibitors for therapeutic applications in oncology .

Mechanism of Action

The mechanism of action of 3-Bromo-4-((4-chlorobenzyl)oxy)benzamide involves its interaction with specific molecular targets and pathways. For instance, it may inhibit certain enzymes or receptors, leading to its observed biological effects. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved .

Comparison with Similar Compounds

Structural Modifications and Substituent Effects

The table below compares key structural features and substituents of 3-Bromo-4-((4-chlorobenzyl)oxy)benzamide with analogous compounds:

Compound Name	Key Substituents	Molecular Formula	Biological Activity/Notes	Reference ID
3-Bromo-4-((4-chlorobenzyl)oxy)benzamide	Br (C3), 4-Cl-benzyloxy (C4), amide (C1)	C14H11BrClNO2	Not explicitly reported; inferred from analogs	N/A
3-((4-Chlorobenzyl)oxy)-N-(1-hydroxy-1,3-dihydrobenzo[c][1,2]oxaborol-6-yl)benzamide (32)	4-Cl-benzyloxy, boronate-containing side chain	C21H16BClNO4	Antifungal/antibacterial (NMR/MS confirmed)
N-Allyl-N-(1-(5-bromo-2-((4-chlorobenzyl)oxy)benzyl)piperidin-4-yl)-2-chlorobenzamide	4-Cl-benzyloxy, piperidine, allyl group	C30H30BrCl2N2O2	CCR5 antagonist (IC50: 5.35 ± 0.3 nmol/L)
3-Bromo-4-[(4-chlorobenzyl)oxy]-5-methoxybenzaldehyde	Br (C3), 4-Cl-benzyloxy (C4), methoxy (C5), aldehyde	C15H12BrClO3	Intermediate for further synthesis
3-Bromo-4-(3-methylbutoxy)benzamide	Br (C3), 3-methylbutoxy (C4), amide	C12H16BrNO2	Boiling point: 352.7°C; Density: 1.3 g/cm³

Key Observations :

• Substituent Position : The presence of a 4-chlorobenzyloxy group is common in CCR5 antagonists, suggesting its role in receptor binding .
• Steric Effects : Bulky substituents (e.g., piperidine in CCR5 antagonists) increase selectivity but may reduce synthetic yields .

Physicochemical Properties

• Thermal Stability : Alkoxy groups (e.g., 3-methylbutoxy in ) increase boiling points (352.7°C) compared to smaller substituents .
• Solubility : Chlorobenzyl and methoxy groups enhance lipophilicity, whereas boronate or sulfonamide groups improve aqueous solubility .

Biological Activity

3-Bromo-4-((4-chlorobenzyl)oxy)benzamide is an organic compound with potential applications in medicinal chemistry. Its unique chemical structure, characterized by a bromine atom, a chlorobenzyl ether group, and an amide functional group, suggests various biological activities. This article explores its biological activity, including potential therapeutic applications, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The molecular formula of 3-Bromo-4-((4-chlorobenzyl)oxy)benzamide is C$_{15}$H$_{14}$BrClNO, with a molecular weight of approximately 355.61 g/mol. The compound consists of a brominated aromatic ring linked to a chlorobenzyl ether, which is further connected to a benzamide group. This arrangement contributes to its reactivity and potential biological effects.

Biological Activity and Therapeutic Potential

Research indicates that compounds structurally similar to 3-Bromo-4-((4-chlorobenzyl)oxy)benzamide exhibit various biological activities, including:

• Antiviral Activity : Compounds based on benzamide structures have shown promise as inhibitors of viral entry, particularly against filoviruses like Ebola and Marburg . The structure-activity relationship (SAR) studies indicate that modifications in the benzamide moiety can enhance antiviral potency.
• Anticancer Properties : Benzamide derivatives have been evaluated for their anticancer effects. For example, certain substituted benzamides demonstrated significant cytotoxicity against various cancer cell lines, suggesting that 3-Bromo-4-((4-chlorobenzyl)oxy)benzamide may also possess similar properties .

Comparative Analysis with Similar Compounds

A comparative analysis highlights the unique features of 3-Bromo-4-((4-chlorobenzyl)oxy)benzamide relative to other structurally related compounds:

Compound Name	Structural Highlights	Biological Activity
2-Bromo-N'-(4-((4-chlorobenzyl)oxy)-3-methoxybenzylidene)benzohydrazide	Contains methoxy group	Different reactivity patterns
3-Bromo-N'-(3-((4-chlorobenzyl)oxy)benzylidene)benzohydrazide	Benzylidene linkage	Potentially different biological activities
4-Bromo-N'-(3-((4-chlorobenzyl)oxy)benzylidene)benzohydrazide	Different bromine position	Variability in reactivity patterns

The unique substitution pattern and functional groups in 3-Bromo-4-((4-chlorobenzyl)oxy)benzamide may influence its solubility and reactivity compared to these similar compounds, making it an interesting candidate for further investigation in drug discovery programs .

Case Studies and Research Findings

• Ebola Virus Inhibition : A series of small molecule inhibitors based on benzamide structures were found to inhibit Ebola virus entry effectively. These studies highlight the potential for structural optimization of compounds like 3-Bromo-4-((4-chlorobenzyl)oxy)benzamide for enhanced antiviral activity .
• Anticancer Activity : Recent studies have shown that certain benzamide derivatives can induce apoptosis in cancer cell lines. For instance, compounds that share structural features with 3-Bromo-4-((4-chlorobenzyl)oxy)benzamide exhibited IC$_{50}$ values in the micromolar range against tumor cells, suggesting significant anticancer potential .